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Compound of Interest

Compound Name: N3-PEG12-Hydrazide

Cat. No.: B8103645 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Properties of N3-PEG12-Hydrazide

Disclaimer: No specific Material Safety Data Sheet (MSDS) is currently available for N3-
PEG12-Hydrazide. The information provided in this guide is compiled from publicly available

data for this compound and extrapolated from the safety data sheets of structurally related

molecules, such as hydrazine hydrate and other PEGylated compounds. This guide is intended

for informational purposes for researchers, scientists, and drug development professionals and

should not be considered a substitute for a formal MSDS. All laboratory work should be

conducted by trained personnel in a controlled environment, adhering to all institutional and

governmental safety regulations.

Introduction
N3-PEG12-Hydrazide is a heterobifunctional linker molecule widely utilized in bioconjugation,

drug delivery, and nanotechnology. Its structure incorporates three key functional components:

a terminal azide (N3) group, a hydrophilic 12-unit polyethylene glycol (PEG) spacer, and a

terminal hydrazide (-CONHNH2) group. The azide group facilitates "click chemistry" reactions

with alkyne- or cyclooctyne-containing molecules, enabling highly efficient and specific

conjugation. The hydrazide group readily reacts with carbonyl compounds (aldehydes and

ketones) to form hydrazone linkages. The PEG spacer enhances water solubility, reduces

aggregation, and can improve the pharmacokinetic properties of the conjugated molecule.

This guide provides a comprehensive overview of the safety, handling, and known properties of

N3-PEG12-Hydrazide to ensure its safe and effective use in a laboratory setting.
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Physical and Chemical Properties
A summary of the known physical and chemical properties of N3-PEG12-Hydrazide is

presented in the table below.

Property Value Reference

Molecular Formula C27H51N5O13 [1]

Molecular Weight 657.74 g/mol [1][2]

Appearance White Solid or Colorless Liquid [1][3]

Purity ≥95%

Solubility

Good aqueous solubility is

expected due to the PEG

chain. Soluble in organic

solvents like DMSO and DMF.

Storage Conditions
-18°C for long-term storage,

protect from light.

Hazard Identification and Safety Precautions
While specific toxicological data for N3-PEG12-Hydrazide is not available, the presence of the

azide and hydrazide functional groups necessitates careful handling. The safety information for

hydrazine hydrate, a related compound, indicates significant potential hazards.

Potential Hazards
Based on the functional groups, the potential hazards of N3-PEG12-Hydrazide are inferred as

follows:
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Hazard Class Potential Hazard

Acute Toxicity
Harmful if swallowed. Toxic in contact with skin.

Fatal if inhaled.

Skin Corrosion/Irritation Causes severe skin burns.

Eye Damage/Irritation Causes serious eye damage.

Sensitization May cause an allergic skin reaction.

Carcinogenicity May cause cancer.

Aquatic Toxicity Very toxic to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

aerosols or vapors are generated, a respirator may be necessary.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of N3-PEG12-Hydrazide and

to ensure laboratory safety.

Handling
Allow the vial to warm to room temperature before opening to prevent moisture

condensation, which can lead to hydrolysis of the hydrazide group.

Handle in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.
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Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container at -18°C for long-term storage.

Protect from light.

If preparing a stock solution, dissolve in an anhydrous solvent such as DMSO or DMF and

store at -20°C under an inert gas. Avoid repeated freeze-thaw cycles.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Immediately wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Spill and Leak Procedures
Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Experimental Protocols and Workflows
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General Workflow for Handling N3-PEG12-Hydrazide
The following diagram illustrates a general workflow for handling N3-PEG12-Hydrazide in a

laboratory setting.

General Handling Workflow for N3-PEG12-Hydrazide
1. Preparation

- Don appropriate PPE
- Work in a fume hood

2. Equilibration
- Allow vial to reach room temperature

3. Reconstitution
- Dissolve in anhydrous solvent (e.g., DMSO, DMF)

4. Reaction
- Add to reaction mixture

7. Storage
- Store remaining stock solution at -20°C under inert gas

5. Post-Reaction
- Quench reaction if necessary

- Proceed with purification

6. Waste Disposal
- Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: General laboratory workflow for handling N3-PEG12-Hydrazide.

Spill Response Procedure
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The following diagram outlines the recommended procedure in the event of a spill.

Spill Response Procedure

Spill Occurs

1. Evacuate
- Alert others in the area

- Evacuate the immediate vicinity

2. Secure
- Restrict access to the spill area

3. Assess
- Evaluate the size and nature of the spill

4. Protect
- Don appropriate PPE (gloves, goggles, respirator if needed)

5. Contain & Clean
- Cover with absorbent material

- Collect and place in a sealed container

6. Decontaminate
- Clean the spill area with a suitable decontaminating agent

7. Dispose
- Dispose of waste according to institutional guidelines

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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